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Compound of Interest

Compound Name: 2-Bromoethanesulfonic acid

Cat. No.: B1197033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental use of 2-

bromoethanesulfonate (BES) as a selective inhibitor of methanogenesis in anaerobic batch

cultures. The information is intended for researchers in microbiology, environmental science,

and drug development investigating microbial metabolism, methanogenic pathways, and

alternative metabolic routes.

Introduction
2-Bromoethanesulfonate (BES) is a structural analog of coenzyme M (Co-M), an essential

cofactor for methyl-coenzyme M reductase (MCR), the enzyme that catalyzes the final step of

methane formation in all known methanogens.[1][2] By competitively inhibiting the MCR

enzyme, BES effectively blocks methane production, often without significantly affecting other

microbial activities at appropriate concentrations.[1] This property makes it an invaluable tool

for studying methanogen physiology, redirecting carbon and electron flow to other metabolic

pathways like acetogenesis or sulfate reduction, and investigating syntrophic relationships.[3]

[4]

Mechanism of Action
BES acts as a competitive inhibitor of the methyl-coenzyme M reductase (MCR) enzyme. MCR

is responsible for the reduction of the methyl group attached to coenzyme M, leading to the

formation of methane. As a structural analog of coenzyme M, BES binds to the active site of
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MCR, preventing the binding of the natural substrate and thereby inhibiting methanogenesis.[1]

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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